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molecular formula C7H10N2O B1323495 (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol CAS No. 623564-45-4

(5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol

Cat. No. B1323495
CAS RN: 623564-45-4
M. Wt: 138.17 g/mol
InChI Key: PQRBAZCVIZIHPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07112582B2

Procedure details

MeOH (2.73 mL) was added to the THF (180 mL) solution of LiBH4 (1.63 g) under a nitrogen atmosphere at room temperature, and then 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester (8.11 g) was added to the suspension and stirred for 2 h at 40° C. The mixture was quenched with 1 mol/L HCl at pH 1 and stirred for 1 h at room temperature. Solid K2CO3 was added to the solution to adjust pH to 8 and the mixture was extracted with AcOEt. The organic layer was dried (MgSO4) and filtered. The filtrate was concentrated under reduced pressure to afford the title compound as brown crystals (4.87 g, 78%).
Name
MeOH
Quantity
2.73 mL
Type
reactant
Reaction Step One
Name
LiBH4
Quantity
1.63 g
Type
reactant
Reaction Step One
Name
THF
Quantity
180 mL
Type
solvent
Reaction Step One
Name
5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester
Quantity
8.11 g
Type
reactant
Reaction Step Two
Name
title compound
Yield
78%

Identifiers

REACTION_CXSMILES
CO.[Li+].[BH4-].C([O:7][C:8]([C:10]1[CH:11]=[C:12]2[CH2:17][CH2:16][CH2:15][N:13]2[N:14]=1)=O)C>C1COCC1>[N:14]1[N:13]2[CH2:15][CH2:16][CH2:17][C:12]2=[CH:11][C:10]=1[CH2:8][OH:7] |f:1.2|

Inputs

Step One
Name
MeOH
Quantity
2.73 mL
Type
reactant
Smiles
CO
Name
LiBH4
Quantity
1.63 g
Type
reactant
Smiles
[Li+].[BH4-]
Name
THF
Quantity
180 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester
Quantity
8.11 g
Type
reactant
Smiles
C(C)OC(=O)C=1C=C2N(N1)CCC2

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
stirred for 2 h at 40° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The mixture was quenched with 1 mol/L HCl at pH 1
STIRRING
Type
STIRRING
Details
stirred for 1 h at room temperature
Duration
1 h
ADDITION
Type
ADDITION
Details
Solid K2CO3 was added to the solution
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with AcOEt
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
N=1N2C(=CC1CO)CCC2
Measurements
Type Value Analysis
AMOUNT: MASS 4.87 g
YIELD: PERCENTYIELD 78%
YIELD: CALCULATEDPERCENTYIELD 78.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.